Cas no 2137584-39-3 (4-(cyclopropylmethyl)-6-oxo-1-propyl-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 4-(cyclopropylmethyl)-6-oxo-1-propyl-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 2137584-39-3
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5941651
• PubChem ID: 165833171
• Update Time: 2025-06-08

4-(cyclopropylmethyl)-6-oxo-1-propyl-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopropylmethyl)-6-oxo-1-propyl-1,6-dihydropyrimidine-5-carboxylic acid
• EN300-1077498
• 2137584-39-3

• Inchi： 1S/C12H16N2O3/c1-2-5-14-7-13-9(6-8-3-4-8)10(11(14)15)12(16)17/h7-8H,2-6H2,1H3,(H,16,17)
• InChI Key： UYSNIISNYIQOLQ-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=C(CC2CC2)N=CN1CCC

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70Ų

Additional information on 4-(cyclopropylmethyl)-6-oxo-1-propyl-1,6-dihydropyrimidine-5-carboxylic acid

Comprehensive Analysis of 4-(cyclopropylmethyl)-6-oxo-1-propyl-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2137584-39-3)

The compound 4-(cyclopropylmethyl)-6-oxo-1-propyl-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2137584-39-3) is a pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the cyclopropylmethyl and propyl substituents, contribute to its distinct physicochemical properties and biological activity. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

In recent years, the demand for novel pyrimidine-based compounds has surged, driven by their versatility in medicinal chemistry. The 6-oxo-1,6-dihydropyrimidine scaffold, as seen in this compound, is a key motif in many bioactive molecules. Its carboxylic acid functionality further enhances its utility as a building block for synthesizing more complex derivatives. This aligns with current trends in fragment-based drug design and small molecule therapeutics, which are hot topics in the pharmaceutical industry.

The synthesis and characterization of 4-(cyclopropylmethyl)-6-oxo-1-propyl-1,6-dihydropyrimidine-5-carboxylic acid have been explored in several studies, highlighting its stability and solubility profiles. These properties are critical for its potential use in drug formulation and delivery systems. Additionally, its cyclopropylmethyl group is known to influence lipophilicity, which can impact membrane permeability and bioavailability—a key consideration in modern drug development.

From a mechanistic perspective, this compound’s pyrimidine core may interact with biological targets such as kinases or nucleic acids, making it a candidate for investigating enzyme inhibition or gene regulation. This has sparked interest in its potential role in addressing unmet medical needs, particularly in areas like metabolic disorders and inflammatory diseases, which are frequently searched topics in scientific and medical communities.

Beyond its pharmaceutical applications, 4-(cyclopropylmethyl)-6-oxo-1-propyl-1,6-dihydropyrimidine-5-carboxylic acid is also relevant in material science and catalysis. Its structural complexity offers opportunities for designing functional materials or catalysts with tailored properties. This interdisciplinary appeal makes it a compound of interest across multiple research fields, reflecting the growing convergence of chemistry and biology in solving real-world problems.

In summary, 4-(cyclopropylmethyl)-6-oxo-1-propyl-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2137584-39-3) represents a promising candidate for further exploration in drug discovery and beyond. Its unique chemical features, combined with its potential biological activity, position it as a valuable tool for researchers aiming to address contemporary challenges in health and science. As interest in small molecule therapeutics and targeted drug design continues to grow, this compound is likely to remain a focal point in innovative research endeavors.